Cas no 2742657-26-5 (1-(methylsulfanyl)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 1-(methylsulfanyl)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2742657-26-5
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• MDL: MFCD34575960
• CID: 5665852
• PubChem ID: 165716807
• Update Time: 2025-11-07

1-(methylsulfanyl)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37375412
• (1r,4r)-1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 2742657-26-5
• 1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-27694475
• 2-Oxabicyclo[2.1.1]hexane-4-carboxylic acid, 1-[(methylthio)methyl]-
• 1-(methylsulfanyl)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

• MDL： MFCD34575960
• Inchi： 1S/C8H12O3S/c1-12-5-8-2-7(3-8,4-11-8)6(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： YTDJMYPVQVWQMK-UHFFFAOYSA-N
• SMILES： S(C)CC12CC(C(=O)O)(CO1)C2

Computed Properties

• Exact Mass: 188.05071541g/mol
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 333.4±17.0 °C(Predicted)
• pka: 4.30±0.40(Predicted)

Additional information on 1-(methylsulfanyl)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Recent Advances in the Study of 1-(Methylsulfanyl)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic Acid (CAS: 2742657-26-5)

The compound 1-(methylsulfanyl)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2742657-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a sulfur-containing methyl group and a carboxylic acid functionality, presents a promising avenue for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers have developed efficient synthetic routes to produce 1-(methylsulfanyl)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with high yield and purity, enabling further derivatization and structure-activity relationship (SAR) studies. The compound's bicyclic structure, which combines rigidity with functional group diversity, makes it an attractive candidate for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent in vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its applicability in the treatment of conditions like rheumatoid arthritis, chronic obstructive pulmonary disease (COPD), and other inflammatory disorders. Additionally, the compound's unique pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated, providing insights into its potential as a drug candidate.

Further research has also explored the compound's interactions with biological macromolecules, such as proteins and nucleic acids, using advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed specific binding modes and molecular interactions, which are critical for optimizing its therapeutic efficacy and minimizing off-target effects. Computational modeling and molecular dynamics simulations have complemented these experimental findings, offering a deeper understanding of the compound's behavior in biological systems.

In conclusion, 1-(methylsulfanyl)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting inflammatory and metabolic pathways. Ongoing research aims to further elucidate its biological mechanisms and explore its applications in drug development. The compound's unique structural and functional properties position it as a valuable tool for advancing our understanding of chemical biology and discovering new therapeutic agents.